(S)-7,14-Diethyl-7-hydroxy-8,11-dioxo-7,8,9,10,11,13-hexahydrobenzo-[6,7]indolizino[1,2-b]quinolin-2-yl 8-(hydroxyamino)-8-oxooctanoate

• IUPAC Name: [(19S)-10,19-diethyl-19-hydroxy-14,18-dioxo-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 8-(hydroxyamino)-8-oxooctanoate
• InChI: InChI=1S/C31H35N3O7/c1-3-19-21-15-18(41-28(37)10-8-6-5-7-9-27(36)33-40)11-13-24(21)32-29-22(19)17-34-25(29)16-23-20(30(34)38)12-14-26(35)31(23,39)4-2/h11,13,15-16,39-40H,3-10,12,14,17H2,1-2H3,(H,33,36)/t31-/m0/s1
• InChI Key: JUKVUOMIXPGZMS-HKBQPEDESA-N
• Canonical SMILES: CCC1=C2CN3C(=CC4=C(C3=O)CCC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)CCCCCCC(=O)NO
• Isomeric SMILES: CCC1=C2CN3C(=CC4=C(C3=O)CCC(=O)[C@@]4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)CCCCCCC(=O)NO
• Molecular Formula: C31H35N3O7
• Molecular Weight: 561.6 g/mol

Description

(S)-7,14-Diethyl-7-hydroxy-8,11-dioxo-7,8,9,10,11,13-hexahydrobenzo-[6,7]indolizino[1,2-b]quinolin-2-yl 8-(hydroxyamino)-8-oxooctanoate is a useful research compound. Its molecular formula is C31H35N3O7 and its molecular weight is 561.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-7,14-Diethyl-7-hydroxy-8,11-dioxo-7,8,9,10,11,13-hexahydrobenzo-[6,7]indolizino[1,2-b]quinolin-2-yl 8-(hydroxyamino)-8-oxooctanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-7,14-Diethyl-7-hydroxy-8,11-dioxo-7,8,9,10,11,13-hexahydrobenzo-[6,7]indolizino[1,2-b]quinolin-2-yl 8-(hydroxyamino)-8-oxooctanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Indole derivatives, including indolizino[1,2-b]quinoline derivatives, have been studied for their efficacy against various malignancies by targeting different biological receptors and enzymes.

DNA-Binding Properties

These compounds have been explored for developing DNA sequence-reading molecules due to their ability to bind with DNA.

Biological Activities

Some indolizine derivatives exhibit a variety of potential biological activities.

Fluorescence Properties

Certain indolizine derivatives with excellent fluorescence properties can be used as organic fluorescent molecules for biological and material applications.

Medicinal Chemistry

Quinoline derivatives are known for a wide range of bioactivities such as antimalarial, antitubercular, antibacterial, antiviral, anti-inflammatory.

α-Glucosidase Inhibition

Indolo[1,2-b]isoquinoline derivatives have been identified as lead compounds to develop new α-glucosidase inhibitors.

Photovoltaic Applications

Quinoline derivatives have been used in third-generation photovoltaic applications.

Synthesis of Chemicals

Quinoline is utilized in the synthesis of various chemicals such as alkaloids, fungicides, biocides, virucides, rubber chemicals, and flavoring agents.

Mechanism of Action

Target of Action

The primary target of this compound is the human epidermal growth factor receptor 3 (HER3) . HER3 is a member of the epidermal growth factor receptor (EGFR) family of receptor tyrosine kinases, which plays a crucial role in the regulation of cell growth and differentiation .

Biochemical Pathways

The compound affects the DNA replication pathway by inhibiting topoisomerase I . This enzyme is crucial for unwinding DNA during replication. By inhibiting this enzyme, the compound prevents the replication of DNA, leading to cell death .

Pharmacokinetics

The compound’s solubility in dmso suggests that it may have good bioavailability

Result of Action

The result of the compound’s action is the induction of DNA damage and subsequent cell death . By preventing DNA replication, the compound causes the death of cancer cells, which rely on rapid replication for their growth .